![molecular formula C12H16N2O3 B5638805 1-[(2-Nitrophenyl)methyl]piperidin-4-ol CAS No. 184921-10-6](/img/structure/B5638805.png)
1-[(2-Nitrophenyl)methyl]piperidin-4-ol
Cat. No. B5638805
M. Wt: 236.27 g/mol
InChI Key: WTSNTDKLJQABLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05753679
Procedure details
0.75 g (0.00741 mol) of 4-hydroxy-piperidine were dissolved in 40 ml of dimethylformamide and cooled to 0°. 3.0 g (0.00926 mol) of 2-nitro-benzyl bromide and 2.87 ml (0.0204 mol) of triethylamine were added under argon and the mixture was left to come to room temperature. It was stirred for 16 hrs., the solvent was distilled off and the residue was taken up in dichloromethane. The organic phase was washed with water and saturated sodium chloride solution, dried over magnesium sulfate and concentrated and the residue was chromatographed on silica gel with dichloromethane/methanol (9:1) as the eluent. 1.22 g (56%) of 1-(2-nitro-benzyl)-piperidin-4-ol were obtained as a yellow oil. MS: me/e=237 (C12H17N2O3+).
Yield
56%
Identifiers
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REACTION_CXSMILES
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[OH:1][CH:2]1[CH2:7][CH2:6][NH:5][CH2:4][CH2:3]1.[N+:8]([C:11]1[CH:18]=[CH:17][CH:16]=[CH:15][C:12]=1[CH2:13]Br)([O-:10])=[O:9].C(N(CC)CC)C>CN(C)C=O>[N+:8]([C:11]1[CH:18]=[CH:17][CH:16]=[CH:15][C:12]=1[CH2:13][N:5]1[CH2:6][CH2:7][CH:2]([OH:1])[CH2:3][CH2:4]1)([O-:10])=[O:9]
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Inputs
Step One
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Name
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|
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Quantity
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0.75 g
|
|
Type
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reactant
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|
Smiles
|
OC1CCNCC1
|
|
Name
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|
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Quantity
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40 mL
|
|
Type
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solvent
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|
Smiles
|
CN(C=O)C
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Step Two
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Name
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|
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Quantity
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3 g
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|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C1=C(CBr)C=CC=C1
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|
Name
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|
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Quantity
|
2.87 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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It was stirred for 16 hrs
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled to 0°
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WAIT
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Type
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WAIT
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|
Details
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the mixture was left
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CUSTOM
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Type
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CUSTOM
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|
Details
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to come to room temperature
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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, the solvent was distilled off
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WASH
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Type
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WASH
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Details
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The organic phase was washed with water and saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
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the residue was chromatographed on silica gel with dichloromethane/methanol (9:1) as the eluent
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Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[N+](=O)([O-])C1=C(CN2CCC(CC2)O)C=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.22 g | |
| YIELD: PERCENTYIELD | 56% | |
| YIELD: CALCULATEDPERCENTYIELD | 69.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
